Cas no 139527-84-7 (Benzaldehyde, 2-bromo-4-methoxy-5-nitro-)

• Product Name: Benzaldehyde, 2-bromo-4-methoxy-5-nitro-
• CAS No: 139527-84-7
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 1273878
• PubChem ID: 15156040
• Update Time: 2025-10-29

Benzaldehyde, 2-bromo-4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-4-methoxy-5-nitro-
• 2-BROMO-4-METHOXY-5-NITRO-BENZALDEHYDE
• 139527-84-7
• 2-bromo-4-methoxy-5-nitrobenzaldehyde
• F90162
• WLZ3505

• Inchi： 1S/C8H6BrNO4/c1-14-8-3-6(9)5(4-11)2-7(8)10(12)13/h2-4H,1H3
• InChI Key： ZAZHFZVRTHKCBV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 258.94798
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Additional information on Benzaldehyde, 2-bromo-4-methoxy-5-nitro-

Introduction to 2-Bromo-4-Methoxy-5-Nitrobenzaldehyde (CAS No. 139527-84-7)

2-Bromo-4-methoxy-5-nitrobenzaldehyde (CAS No. 139527-84-7) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromo, methoxy, and nitro substituent on the benzaldehyde backbone. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological studies.

The molecular formula of 2-bromo-4-methoxy-5-nitrobenzaldehyde is C₉H₇BrNO₄, and its molecular weight is approximately 261.06 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive starting material for a variety of synthetic transformations.

In the realm of pharmaceutical research, 2-bromo-4-methoxy-5-nitrobenzaldehyde has garnered significant attention due to its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent anti-cancer agents with high selectivity and low toxicity.

The synthetic versatility of 2-bromo-4-methoxy-5-nitrobenzaldehyde is another factor contributing to its importance in chemical research. It can undergo a variety of reactions, such as nucleophilic substitution, reduction, and coupling reactions, to form more complex molecules with diverse functionalities. These reactions are often facilitated by the presence of the bromo, methoxy, and nitro groups, which can be selectively modified or removed to achieve desired products.

In addition to its applications in pharmaceuticals, 2-bromo-4-methoxy-5-nitrobenzaldehyde has also found use in materials science. Researchers have investigated its potential as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, a study published in the Journal of Materials Chemistry C demonstrated the use of this compound in the preparation of luminescent materials with tunable emission properties.

The environmental impact of 2-bromo-4-methoxy-5-nitrobenzaldehyde is another area of ongoing research. While it is generally considered safe for laboratory use under proper handling conditions, there is a growing interest in understanding its behavior in environmental systems. Studies are being conducted to assess its biodegradability and potential ecological effects, ensuring that its use remains sustainable and environmentally friendly.

In conclusion, 2-bromo-4-methoxy-5-nitrobenzaldehyde (CAS No. 139527-84-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop new drugs, materials, and technologies. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.